![molecular formula C16H24N6O2S B2425377 1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide CAS No. 1448135-39-4](/img/structure/B2425377.png)
1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H24N6O2S and its molecular weight is 364.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antimicrobial Applications
Research has demonstrated the synthesis of novel heterocyclic compounds containing the sulfonamido moiety, aiming to utilize them as antibacterial agents. The precursor compounds were reacted with various active methylene compounds to produce derivatives that showed significant antibacterial activity, with some compounds demonstrating high activities (Azab, Youssef, & El-Bordany, 2013; El‐Emary, Al-muaikel, & Moustafa, 2002; Ammar et al., 2004).
Anticancer Research
Several studies have investigated the compound's derivatives for their anticancer properties. For instance, sulfonamide derivatives bearing biologically active moieties such as pyrazole, pyrimidine, and pyridine were prepared and evaluated against human tumor breast cell lines, showing promising activity (Ghorab, El-Gazzar, & Alsaid, 2014). This indicates the potential of these compounds in developing novel anticancer agents.
Hybrid Compounds with Biological Activity
The creation of sulfonamide hybrids by combining sulfonamides with other pharmacologically active molecules has been explored to develop drugs with enhanced effectiveness and a broad range of therapeutic applications. These hybrids have shown varied biological activities, including antimicrobial, anti-inflammatory, and anticancer effects (Ghomashi et al., 2022).
Molecular Docking and Synthetic Strategies
Studies have also focused on the synthesis and molecular docking of novel heterocyclic sulfonamides for potential anticancer and antimicrobial applications, emphasizing the importance of molecular docking in identifying effective compounds against specific targets (Debbabi et al., 2016; Debbabi et al., 2017).
properties
IUPAC Name |
1,3,5-trimethyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O2S/c1-12-15(13(2)21(3)20-12)25(23,24)19-11-14-5-9-22(10-6-14)16-17-7-4-8-18-16/h4,7-8,14,19H,5-6,9-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXZETHREQZGTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)S(=O)(=O)NCC2CCN(CC2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.